Cas no 5097-03-0 (N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid)

N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid structure
5097-03-0 structure
Product Name:N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid
CAS No:5097-03-0
MF:C6H13N5O4S
MW:251.263519048691
CID:1570493
PubChem ID:255559
Update Time:2025-04-21

N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid Chemical and Physical Properties

Names and Identifiers

    • N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid
    • NSC-81187
    • DTXSID10965237
    • Sulfuric acid--2,4-bis(methylimino)-1,2,3,4-tetrahydropyrimidin-5-amine (1/1)
    • 5097-03-0
    • NSC81187
    • Inchi: 1S/C6H11N5.H2O4S/c1-8-5-4(7)3-10-6(9-2)11-5;1-5(2,3)4/h3H,7H2,1-2H3,(H2,8,9,10,11);(H2,1,2,3,4)
    • InChI Key: BFQGRRYRXMKVIY-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(C)C1C(=CN=C(NC)N=1)N

Computed Properties

  • Exact Mass: 251.06899
  • Monoisotopic Mass: 251.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Boiling Point: 373.2°C at 760 mmHg
  • Flash Point: 179.5°C
  • PSA: 150.46
  • LogP: 1.29740
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